Cas no 1858242-23-5 (2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile)

2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile is a heterocyclic compound featuring a pyrazole core substituted with a chloro-phenyl group, a trifluoromethyl moiety, and a nitrile functionality. This structure imparts unique physicochemical properties, including enhanced stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the nitrile group offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations. This compound is particularly useful in the development of bioactive molecules, where precise structural modifications are critical for optimizing efficacy and selectivity.
2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile structure
1858242-23-5 structure
Product Name:2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile
CAS No:1858242-23-5
MF:C11H5ClF3N3
MW:271.625711202621
MDL:MFCD28399000
CID:4709161
Update Time:2025-10-31

2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile
    • MDL: MFCD28399000
    • Inchi: 1S/C11H5ClF3N3/c12-8-3-1-2-4-9(8)18-7(6-16)5-10(17-18)11(13,14)15/h1-5H
    • InChI Key: BGPXFPRGAXCGIO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1N1C(C#N)=CC(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 271.012
  • Monoisotopic Mass: 271.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6

2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB403835-1 g
2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile; .
1858242-23-5
1 g
€651.60 2023-07-19
abcr
AB403835-5 g
2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile; .
1858242-23-5
5 g
€1,846.50 2023-07-19
abcr
AB403835-1g
2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile; .
1858242-23-5
1g
€651.60 2025-02-17
abcr
AB403835-5g
2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile; .
1858242-23-5
5g
€1846.50 2025-02-17

Additional information on 2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile

Introduction to 2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile (CAS No. 1858242-23-5) and Its Emerging Applications in Chemical Biology

2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile, identified by the CAS number 1858242-23-5, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. Its molecular framework, characterized by a pyrazole core substituted with a chloro-phenyl group at the 2-position, a trifluoromethyl group at the 5-position, and a carbonitrile moiety at the 3-position, endows it with unique physicochemical properties and biological activities. This compound represents a promising scaffold for the development of novel therapeutic agents, particularly in addressing unmet medical needs.

The significance of this compound lies in its potential to interact with biological targets in a manner that modulates disease pathways. The chloro-phenyl substituent, for instance, is known to enhance lipophilicity and binding affinity to certain protein receptors, while the trifluoromethyl group improves metabolic stability and binding interactions. These features make it an attractive candidate for further exploration in medicinal chemistry. Recent studies have highlighted its utility as a key intermediate in synthesizing bioactive molecules targeting inflammatory and infectious diseases.

In the realm of medicinal chemistry, the synthesis of 2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile has been optimized to achieve high yields and purity, facilitating its use in preclinical and clinical research. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled the efficient construction of its complex structure. These advancements underscore the compound’s feasibility for large-scale production and commercialization.

One of the most compelling aspects of this compound is its demonstrated efficacy in preclinical models. Research has shown that derivatives of 2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile exhibit potent inhibitory activity against enzymes involved in cancer progression, such as kinases and proteases. The trifluoromethyl group plays a crucial role in enhancing binding affinity by increasing hydrophobic interactions with target proteins. Additionally, the carbonitrile moiety contributes to electron-withdrawing effects, which fine-tune the compound’s pharmacophoric properties.

The intersection of computational chemistry and experimental pharmacology has further illuminated the potential of this scaffold. Molecular docking studies have revealed that analogs of 2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile can bind effectively to biological targets with high specificity. These insights have guided the design of next-generation compounds with improved pharmacokinetic profiles. For instance, modifications at the 4-position of the pyrazole ring have been explored to enhance oral bioavailability and reduce off-target effects.

Recent breakthroughs in understanding disease mechanisms have positioned this compound as a versatile tool for therapeutic intervention. In oncology research, for example, derivatives have shown promise in inhibiting pathways associated with tumor growth and metastasis. The ability to modulate these pathways without significant toxicity makes it an attractive candidate for further development. Similarly, investigations into its antimicrobial properties have uncovered novel mechanisms of action against resistant bacterial strains.

The role of fluorine-containing compounds in drug development cannot be overstated. The presence of a trifluoromethyl group in 2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile contributes to its favorable pharmacokinetic properties, including increased lipophilicity and resistance to metabolic degradation. This feature is particularly valuable in designing drugs that require prolonged circulation times or sustained release profiles. Furthermore, fluorine atoms can influence electronic properties, thereby enhancing binding interactions with biological targets.

The synthesis and application of this compound also highlight advancements in green chemistry principles. Modern synthetic routes emphasize sustainability by minimizing waste generation and utilizing environmentally benign reagents. For instance, catalytic methods that employ recyclable ligands have been developed to streamline production processes without compromising efficiency or yield. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

Future directions for research on 2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carbonitrile include exploring its potential as an intermediate for multicomponent reactions (MCRs), which allow for rapid diversification of molecular structures. These reactions can generate libraries of derivatives with tailored biological activities, accelerating drug discovery efforts. Additionally, investigating its role as a ligand in coordination chemistry may uncover novel applications beyond traditional medicinal chemistry applications.

The integration of artificial intelligence (AI) into drug discovery has also opened new avenues for exploring derivatives of this compound. Machine learning algorithms can predict structural modifications that enhance potency or selectivity based on large datasets derived from experimental results. This approach enables researchers to prioritize promising candidates for further validation, significantly reducing time-to-market for new therapeutics.

In conclusion, 1858242-23-5, as exemplified by 18582422-(Chloro phenyl) triflormethylepyrazolcarbonitrile, represents a cornerstone in modern pharmaceutical research due to its versatile structure and multifaceted applications. Its continued study promises to yield insights into disease mechanisms while providing scaffolds for innovative drug development strategies that address critical unmet medical needs worldwide.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.